Cas no 898768-65-5 (3-(4-Methylphenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(4-Methylphenyl)-2'-thiomethylpropiophenone
• CAS No: 898768-65-5
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869430
• PubChem ID: 24725725
• Update Time: 2025-05-19

3-(4-Methylphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• 3-(4-METHYLPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• 898768-65-5
• MFCD07699610
• AKOS016021550
• DTXSID30644118
• 3-(4-Methylphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• 3-(4-Methylphenyl)-2'-thiomethylpropiophenone

• MDL： MFCD07699610
• Inchi： 1S/C17H18OS/c1-13-7-9-14(10-8-13)11-12-16(18)15-5-3-4-6-17(15)19-2/h3-10H,11-12H2,1-2H3
• InChI Key： GITXXMLGAIXITB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 270.10800
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.53240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-Methylphenyl)-2'-thiomethylpropiophenone

3-(4-Methylphenyl)-2'-thiomethylpropiophenone: A Comprehensive Overview

The compound with CAS No 898768-65-5, commonly referred to as 3-(4-Methylphenyl)-2'-thiomethylpropiophenone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with a thiomethyl substituent, making it a valuable subject for both academic research and industrial applications.

3-(4-Methylphenyl)-2'-thiomethylpropiophenone belongs to the class of propiophenones, which are known for their versatility in chemical reactions. The presence of the thiomethyl group (-SCH3) introduces interesting electronic properties to the molecule, enhancing its reactivity in various synthetic pathways. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

One of the key aspects of this compound is its ability to undergo nucleophilic aromatic substitution reactions. The methyl group at the para position of the phenyl ring plays a crucial role in stabilizing the transition state during these reactions, making 3-(4-Methylphenyl)-2'-thiomethylpropiophenone an ideal substrate for such transformations. This property has been exploited in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In terms of synthesis, 3-(4-Methylphenyl)-2'-thiomethylpropiophenone can be prepared via several routes, including Friedel-Crafts acylation and subsequent thiolation. However, recent advancements have focused on more efficient and environmentally friendly methods, such as microwave-assisted synthesis, which significantly reduces reaction time and enhances yield.

The application of 3-(4-Methylphenyl)-2'-thiomethylpropiophenone extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of novel semiconducting materials. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate electron transport has shown promising results.

Moreover, 3-(4-Methylphenyl)-2'-thiomethylpropiophenone has been investigated for its biological activity. Preliminary studies suggest that it exhibits moderate anti-inflammatory and antioxidant properties, making it a potential lead compound for drug discovery programs targeting chronic inflammatory diseases.

In conclusion, 3-(4-Methylphenyl)-2'-thiomethylpropiophenone (CAS No 898768-65-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to make it a subject of interest for researchers worldwide. As new synthetic methods and applications emerge, this compound is poised to play an even greater role in advancing both scientific knowledge and industrial innovation.